Bis(4-methyl-2-pentyl) phthalate

Specification

• CAS No.: 84-63-9
• Molecular Formula: C20H30O4
• Molecular Weight: 334.4 g/mol
• IUPAC Name: bis(4-methylpentan-2-yl) benzene-1,2-dicarboxylate
• Standard InChI: InChI=1S/C20H30O4/c1-13(2)11-15(5)23-19(21)17-9-7-8-10-18(17)20(22)24-16(6)12-14(3)4/h7-10,13-16H,11-12H2,1-6H3
• Standard InChI Key: UAFXUVUVOTXFND-UHFFFAOYSA-N
• SMILES: CC(C)CC(C)OC(=O)C1=CC=CC=C1C(=O)OC(C)CC(C)C
• Canonical SMILES: CC(C)CC(C)OC(=O)C1=CC=CC=C1C(=O)OC(C)CC(C)C

Introduction

Chemical Identity and Properties

Bis(4-methyl-2-pentyl) phthalate, also known by several synonyms, is a phthalate ester with distinct chemical properties. It is characterized by its molecular structure consisting of a phthalic acid core with two 4-methyl-2-pentyl side chains.

Basic Chemical Information

The compound has the following chemical identifiers and properties:

Property	Value
Chemical Name	Bis(4-methyl-2-pentyl) phthalate
CAS Numbers	146-50-9, 84-63-9 (isomer-specific)
Molecular Formula	C₂₀H₃₀O₄
Molecular Weight	334.45 g/mol
IUPAC Name	bis(4-methylpentan-2-yl) benzene-1,2-dicarboxylate

Synonyms and Alternative Nomenclature

This compound is known by several names in scientific literature and commercial contexts:

• 1,2-Benzenedicarboxylic acid

• Diisohexyl phthalate (DIP)

• Phthalic acid diisohexyl ester

• Di 4-methyl-2-pentyl phthalate

• Phthalic acid di(4-methylpentyl) ester

• Phthalic acid, bis-4-methyl-2-pentyl ester

• Bis(4-methylpentyl) benzene-1,2-dicarboxylate

• Benzene-1,2-dicarboxylic acid diisohexyl ester

Physical Properties and Characteristics

The physical properties of Bis(4-methyl-2-pentyl) phthalate contribute to its utility as an industrial chemical and also influence its environmental behavior.

Appearance and Physical State

While specific information on the physical appearance is limited in the search results, phthalate esters of similar molecular weight typically exist as clear, colorless to slightly yellow liquids at room temperature.

Supplier	Location	Contact Information
Career Henan Chemical Co	China	+86-0371-86658258
Hefei TNJ Chemical Industry Co.,Ltd.	China	+86-0551-65418671
VladaChem GmbH	Germany	+49-7246-3082843
J & K SCIENTIFIC LTD.	China	010-82848833
Hangzhou Sage Chemical Co., Ltd.	China	+86057186818502
TianJin Alta Scientific Co., Ltd.	China	022-65378550-8551

Industrial Applications and Uses

Bis(4-methyl-2-pentyl) phthalate, like other phthalate esters, serves various functions in industrial applications.

As a Plasticizer

The primary application of Bis(4-methyl-2-pentyl) phthalate is as a plasticizer in plastic products. Plasticizers impart flexibility, workability, and durability to plastics that would otherwise be brittle or rigid. This functionality makes it valuable in the production of:

• Plastic films and sheets

• Flexible PVC products

• Coatings and adhesives

• Consumer products requiring flexibility

Research Applications

In scientific research, Bis(4-methyl-2-pentyl) phthalate and its deuterated forms serve important functions:

• As analytical standards for environmental testing

• As model compounds in environmental degradation studies

• For understanding distribution patterns across different environmental matrices (soil, air, water)

• In research focusing on the degradation pathways of phthalate esters within microbial consortia

Environmental Impact and Persistence

The environmental behavior of Bis(4-methyl-2-pentyl) phthalate is a significant area of research due to concerns about persistence and potential ecological effects.

Environmental Persistence

Phthalates, including Bis(4-methyl-2-pentyl) phthalate, have been extensively studied due to their environmental persistence. Key findings include:

• The biodegradation rates of Bis(4-methyl-2-pentyl) phthalate are relatively slow compared to other phthalates

• This slower degradation leads to higher concentrations in contaminated environments

• The compound can be found in various environmental compartments, including water bodies, soil, and air

Environmental Distribution

Phthalate esters like Bis(4-methyl-2-pentyl) phthalate are commonly found in:

• Landfill leachates

• Surface and ground waters through various contamination pathways

• Indoor and outdoor air

• Soil near industrial facilities

Analytical Methods and Detection

For research and environmental monitoring purposes, various analytical methods are employed to detect and quantify Bis(4-methyl-2-pentyl) phthalate.

Analytical Standards

Bis(4-methyl-2-pentyl) phthalate analytical standards are available for laboratory use:

• Typically supplied in 100mg quantities

• Used for calibration in analytical instruments

• Essential for accurate identification and quantification in environmental samples

Deuterated Analogues

Deuterated forms such as Bis(4-methyl-2-pentyl) phthalate-d4 (CAS: 1398066-13-1) are particularly valuable in analytical chemistry:

• Molecular formula: C₂₀H₂₆D₄O₄

• Molecular weight: 338.47 g/mol

• Used as internal standards in mass spectrometry

• Enables more accurate quantification of the non-deuterated compound in complex matrices

A sample solution is typically provided at 25 μL, 10mM concentration for laboratory use.

Solution Preparation Guidelines

For laboratory analysis, specific guidelines for solution preparation have been established:

Desired Concentration	Amount needed for different weights
	1 mg
1 mM	2.9545 mL
5 mM	0.5909 mL
10 mM	0.2954 mL

Structural Isomerism and Identification Challenges

Bis(4-methyl-2-pentyl) phthalate exists in different isomeric forms, which complicates its identification in analytical studies.

Isomers

The compound exists as at least two isomers (commonly referred to as isomer 1 and isomer 2), which may have slightly different physical and chemical properties. This isomerism creates challenges in:

• Analytical identification

• Environmental fate studies

• Toxicological assessments

CAS Number Variations

The existence of multiple CAS numbers reflects this complexity:

• 146-50-9 is often associated with the parent compound

• 84-63-9 may be associated with specific isomers or forms

Regulatory Status

The regulatory oversight of Bis(4-methyl-2-pentyl) phthalate varies by country and region, reflecting growing concerns about phthalate exposure.

Classification

The compound is listed in various chemical registries:

• EPA Substance Registry System (as Diisohexyl phthalate)

• European chemical inventories

• International chemical databases